3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-[2-(3-chlorophenyl)ethyliminomethyl]-1H-indol-2-ol
• InChI: InChI=1S/C17H15ClN2O/c18-13-5-3-4-12(10-13)8-9-19-11-15-14-6-1-2-7-16(14)20-17(15)21/h1-7,10-11,20-21H,8-9H2
• InChI Key: SWIJVVXCPKAEBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)C=NCCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClN2O
• Molecular Weight: 298.8 g/mol

Description

3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies, and its unique properties make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by modulating the immune response and reducing inflammation in the body.
Biochemical and Physiological Effects:
The compound 3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation in the body, and modulate the immune response. It has also been shown to have antiviral properties and may be effective against certain viral infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one in lab experiments is its unique properties. It has been shown to have potent anticancer, anti-inflammatory, and antiviral properties, which make it an attractive target for further investigation. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity profile of this compound.

Future Directions

There are several future directions for the research on 3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one. One of the main areas of research is the development of new derivatives of this compound with improved efficacy and safety profiles. Another area of research is the investigation of the mechanism of action of this compound and its potential use in the treatment of other diseases. Additionally, further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound, which will help to optimize its use in clinical settings.

Scientific Research Applications

The compound 3-({[2-(3-chlorophenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in various scientific research studies and has been investigated for its potential use as an anticancer agent, anti-inflammatory agent, and antiviral agent.